Hex-5-en-1-amine
Overview
Description
Hex-5-en-1-amine is an organic compound with the molecular formula C6H13N . It has a molecular weight of 99.18 and is a liquid at room temperature . The IUPAC name for this compound is 5-hexen-1-amine .
Molecular Structure Analysis
The molecular structure of Hex-5-en-1-amine consists of a six-carbon chain with a double bond between the 5th and 6th carbon atoms and an amine group attached to the 1st carbon atom . The InChI code for Hex-5-en-1-amine is 1S/C6H13N/c1-2-3-4-5-6-7/h2H,1,3-7H2 .Physical And Chemical Properties Analysis
Hex-5-en-1-amine has a density of 0.8±0.1 g/cm3, a boiling point of 139.6±19.0 °C at 760 mmHg, and a vapor pressure of 6.4±0.3 mmHg at 25°C . It has a molar refractivity of 33.1±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 126.3±3.0 cm3 .Scientific Research Applications
Synthesis of Amine-Terminated Silicon Nanoparticles
Hex-5-en-1-amine can be used in the synthesis of amine-terminated silicon nanoparticles . These nanoparticles have a spherical shape and homogeneous size distribution. Their emission can be tuned from the UV to the blue spectral region, in a controllable fashion, by only changing the alkyl spacer length .
Bioimaging Applications
Amine-terminated silicon nanoparticles, synthesized using Hex-5-en-1-amine, are highly suitable for bioimaging studies . They are readily taken up by BV2 cells and are located in the cells’ cytosol . The nanoparticles exhibit minimal toxicity, making them ideal for staining multiple cell generations .
Chemical Selectivity Studies
Hex-5-en-1-amine has been used in studies related to chemical selectivity. This involves the investigation of how different chemical reactions select their products among multiple possibilities.
Skin Sensitization Studies
In the field of dermatology, Hex-5-en-1-amine is used in skin sensitization studies. These studies aim to understand how certain substances cause an allergic reaction on the skin.
Safety And Hazards
properties
IUPAC Name |
hex-5-en-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N/c1-2-3-4-5-6-7/h2H,1,3-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FICBXRYQMBKLJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40336451 |
Source
|
| Record name | hex-5-en-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40336451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hex-5-en-1-amine | |
CAS RN |
34825-70-2 |
Source
|
| Record name | hex-5-en-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40336451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | hex-5-en-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
